[(2-methoxyphenyl)methyl](oxolan-2-ylmethyl)amine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C13H19NO2/c1-15-13-7-3-2-5-11(13)9-14-10-12-6-4-8-16-12/h2-3,5,7,12,14H,4,6,8-10H2,1H3
• InChI Key: UTJJRYCDUQTLRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2CCCO2
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• CAS No.: 725226-25-5

Description

(2-methoxyphenyl)methylamine is an organic compound with the molecular formula C13H19NO2 and a molecular weight of 221.3 g/mol . This compound is characterized by the presence of a methoxyphenyl group and an oxolan-2-ylmethyl group attached to an amine. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-methoxyphenyl)methylamine typically involves the reaction of 2-methoxybenzyl chloride with oxolan-2-ylmethylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

In an industrial setting, the production of (2-methoxyphenyl)methylamine may involve large-scale batch reactors where the reactants are combined and heated to the desired temperature. The reaction mixture is then purified using techniques such as distillation or crystallization to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

(2-methoxyphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or other electrophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

(2-methoxyphenyl)methylamine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-methoxyphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

(2-methoxyphenyl)methylamine can be compared with other similar compounds such as:

2-Methoxyphenyl isocyanate: Known for its chemoselective nature and use as a protecting group.

2-(4-Iodo-2,5-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]ethanamine: Studied for its biological activities and potential as a biomarker.

These compounds share structural similarities but differ in their specific functional groups and applications, highlighting the uniqueness of (2-methoxyphenyl)methylamine .